Cas no 2580182-11-0 (1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2580182-11-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5659407
• PubChem ID: 165888785
• Update Time: 2025-10-31

1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729535
• 2580182-11-0
• 1-[(benzyloxy)carbonyl]-4,5-dimethylpiperidine-2-carboxylic acid
• 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-11-8-14(15(18)19)17(9-12(11)2)16(20)21-10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3,(H,18,19)
• InChI Key： XACLSQHLZGQNDQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C)C(C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2580182-11-0)

1-(Benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2580182-11-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a benzyloxy group and dimethyl substitutions on the piperidine ring, makes it an interesting candidate for various biochemical and pharmacological studies.

The chemical structure of 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid is characterized by a central piperidine ring with a carboxylic acid group at the 2-position, a benzyloxy carbonyl group at the 1-position, and two methyl groups at the 4 and 5 positions. This arrangement imparts specific physicochemical properties that can influence its solubility, stability, and reactivity in different environments. These properties are crucial for understanding its behavior in biological systems and its potential as a drug candidate.

In recent years, piperidine derivatives have been extensively studied for their potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. The presence of the benzyloxy carbonyl group in 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid is particularly noteworthy as it can modulate the compound's interactions with biological targets. For instance, the benzyloxy group can enhance lipophilicity, which is beneficial for crossing cell membranes and reaching intracellular targets.

The dimethyl substitutions on the piperidine ring also play a significant role in the compound's biological activity. These methyl groups can influence the conformational flexibility of the piperidine ring, thereby affecting its binding affinity to specific receptors or enzymes. Research has shown that such modifications can lead to improved pharmacokinetic properties and reduced toxicity profiles, making these compounds more suitable for drug development.

In terms of synthetic methods, 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid can be synthesized through a series of well-established organic reactions. One common approach involves the reaction of 4,5-dimethylpiperidin-2-one with benzyl chloroformate followed by hydrolysis to introduce the carboxylic acid group. This synthetic route is highly reproducible and allows for the preparation of high-purity compounds suitable for further biological evaluation.

The biological activity of 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid has been explored in several preclinical studies. For example, recent research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary studies have indicated that it may have neuroprotective effects by modulating oxidative stress and reducing neuronal damage in models of neurodegenerative diseases.

The pharmacokinetic properties of 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for its therapeutic effectiveness. Furthermore, it shows low toxicity in animal models, suggesting a wide therapeutic window.

In conclusion, 1-(benzyloxy)carbonyl-4,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2580182-11-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.